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Compound of Interest

Compound Name: TAMRA-PEG4-Tetrazine

Cat. No.: B12429433

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the key characteristics and applications of

TAMRA-PEG4-Tetrazine, a fluorescent probe widely utilized in bioorthogonal chemistry. Its

core utility lies in the highly efficient and specific inverse-electron-demand Diels-Alder (iEDDA)

cycloaddition reaction, commonly known as "click chemistry," for the labeling of biomolecules.

Core Properties of TAMRA-PEG4-Tetrazine
TAMRA-PEG4-Tetrazine is a bifunctional molecule comprising a tetramethylrhodamine

(TAMRA) fluorophore, a tetraethylene glycol (PEG4) spacer, and a reactive tetrazine moiety.

The TAMRA dye provides a strong fluorescent signal in the red region of the spectrum, making

it suitable for a variety of imaging and detection applications. The hydrophilic PEG4 spacer

enhances solubility in aqueous buffers and minimizes steric hindrance, improving accessibility

to the target molecule. The tetrazine group is the key to its bioorthogonal reactivity, enabling

rapid and specific covalent bond formation with strained alkenes, such as trans-cyclooctene

(TCO).
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Property Value

Molecular Weight 846.9 g/mol

Chemical Formula C45H50N8O9

Purity Typically >90%

Solubility Soluble in DMSO and DMF

Storage Condition Store at -20°C, desiccated

Experimental Protocol: Labeling of Protein Lysates
with TAMRA-PEG4-Tetrazine
This protocol details a method for the fluorescent labeling of proteins in a cell lysate that have

been metabolically or enzymatically tagged with a trans-cyclooctene (TCO) or other strained

alkene dienophile. This procedure is adapted from the supplementary information of the

publication "Broadening the utility of farnesyltransferase-catalyzed protein labeling using

norbornene-tetrazine click chemistry"[1].

Materials
Protein lysate containing TCO-modified proteins (e.g., 1 mg/mL total protein concentration)

TAMRA-PEG4-Tetrazine (e.g., from BroadPharm)

Dimethyl sulfoxide (DMSO)

ProteoExtract® Protein Precipitation Kit (or similar)

1x SDS-PAGE loading buffer

Tris-HCl buffer (50 mM, pH 6.8)

Glycerol

Bromophenol blue
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Procedure
Reaction Setup: In a microcentrifuge tube, combine the protein lysate (at a concentration of

1 µg/µL) with TAMRA-PEG4-Tetrazine to a final concentration of 50 µM. A stock solution of

TAMRA-PEG4-Tetrazine can be prepared in DMSO.

Incubation: Incubate the reaction mixture overnight at room temperature in the dark on a

rotary shaker. The darkness is crucial to prevent photobleaching of the TAMRA fluorophore.

Protein Precipitation: Following incubation, precipitate the proteins to remove unreacted

TAMRA-PEG4-Tetrazine. The ProteoExtract® kit can be used for this purpose, following the

manufacturer's instructions.

Resuspension: Resuspend the protein pellet in 1x SDS-PAGE loading buffer. The loading

buffer should contain 2% SDS (v/v), 10% glycerol (v/v), and 0.02% bromophenol blue (v/v) in

50 mM Tris-HCl, pH 6.8.

Analysis: The labeled protein samples can now be analyzed by SDS-PAGE. Resolve the

proteins on a 12% SDS-PAGE gel.

Fluorescence Detection: After electrophoresis, visualize the fluorescently labeled proteins

using a fluorescence gel imager, such as a Typhoon FLA 9500, with the appropriate

excitation and emission filters for TAMRA (excitation max ~555 nm, emission max ~580 nm).

Workflow for Protein Labeling and Detection
The following diagram illustrates the key steps in the experimental protocol for labeling TCO-

modified proteins with TAMRA-PEG4-Tetrazine and subsequent detection.
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Sample Preparation
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Caption: Workflow for fluorescent labeling of proteins.

Signaling Pathway and Logical Relationships
The core of this methodology is the bioorthogonal inverse-electron-demand Diels-Alder

reaction. The following diagram illustrates the logical relationship between the reactants and

the product.

TAMRA-PEG4-Tetrazine
(Diene)

iEDDA Click Reaction

TCO-Modified Protein
(Dienophile)

Fluorescently Labeled
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Caption: iEDDA bioorthogonal reaction scheme.
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This reaction is characterized by its high speed and specificity, proceeding efficiently under

physiological conditions without the need for cytotoxic catalysts. This makes TAMRA-PEG4-
Tetrazine an excellent tool for in vitro and in vivo studies, enabling precise labeling and

visualization of biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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